Cas no 864872-05-9 (1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 864872-05-9
• MF: C₁₁H₇BrN₄O
• MW: 291.103480577469
• MDL: MFCD11205048
• CID: 1029386
• PubChem ID: 135523801
• Update Time: 2025-06-11

1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(4-bromo-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 1-(4-bromophenyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• AK136247
• OUVAKUUZYPEPAW-UHFFFAOYSA-N
• STK880198
• BBL024568
• HTS027684
• SEL1066
• 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (ACI)
• 1-(4-Bromophenyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-Bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(4-bromophenyl)-1,5-dihydro-
• 864872-05-9
• SY113933
• CS-0157485
• 1-(4-Bromophenyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• DS-5324
• 1-(4-Bromophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, AldrichCPR
• DB-336744
• C76814
• SCHEMBL4697615
• MFCD11205048
• AKOS005638388
• AKOS004910282
• DTXSID40373129
• 1-(4-BROMOPHENYL)-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD11205048
• Inchi： 1S/C11H7BrN4O/c12-7-1-3-8(4-2-7)16-10-9(5-15-16)11(17)14-6-13-10/h1-6H,(H,13,14,17)
• InChI Key： OUVAKUUZYPEPAW-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2NC=N1)C1C=CC(Br)=CC=1

Computed Properties

• Exact Mass: 289.98032g/mol
• Monoisotopic Mass: 289.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 864872-05-9)

1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 864872-05-9) is a potent and selective inhibitor of the Janus kinase (JAK) family, specifically targeting JAK1 and JAK2. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in various inflammatory and autoimmune diseases. The compound's unique structure and mechanism of action make it a valuable tool in both academic research and pharmaceutical development.

The chemical structure of 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one consists of a pyrazolo[3,4-d]pyrimidine core with a bromophenyl substituent at the 1-position. This structural arrangement confers high affinity and selectivity for JAK kinases, which are key regulators of cytokine signaling pathways. The inhibition of these kinases can effectively modulate the immune response, making this compound a promising candidate for the treatment of conditions such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Recent studies have highlighted the efficacy of 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduced inflammation and joint damage in a murine model of rheumatoid arthritis. The researchers noted that the compound's selective inhibition of JAK1 and JAK2 contributed to its favorable therapeutic index and minimal side effects compared to non-selective JAK inhibitors.

In addition to its anti-inflammatory properties, 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has shown potential in cancer research. A study in the Cancer Research journal reported that this compound effectively inhibited the proliferation of certain cancer cell lines by disrupting JAK/STAT signaling pathways. This finding suggests that the compound may have broader applications beyond autoimmune diseases and could be further explored for its anticancer properties.

The pharmacokinetic profile of 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has also been extensively studied. Research indicates that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are crucial for its potential use in long-term treatment regimens for chronic diseases.

Safety is a critical consideration in the development of any therapeutic agent. Preclinical toxicity studies have shown that 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has a wide therapeutic window and low toxicity at effective doses. This safety profile is particularly important for its use in treating conditions that require long-term management.

In conclusion, 1-(4-Bromophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 864872-05-9) represents a significant advancement in the field of JAK inhibition. Its potent and selective inhibition of JAK kinases, combined with its favorable pharmacokinetic and safety profiles, positions it as a promising candidate for the treatment of various inflammatory and autoimmune diseases. Ongoing research continues to explore its potential applications and optimize its use in clinical settings.